Cas no 190595-25-6 ((4-Methylphenyl)methylbeta-D-glucopyranoside)

• Product Name: (4-Methylphenyl)methylbeta-D-glucopyranoside
• CAS No: 190595-25-6
• MF: C₁₄H₂₀O₆
• MW: 284.305005073547
• CID: 2196475
• PubChem ID: 76850616
• Update Time: 2025-10-28

(4-Methylphenyl)methylbeta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• (4-Methylphenyl)methyl beta-d-glucopyranoside
• (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-(p-tolylmethoxy)tetrahydropy ran-3,4,5-triol
• (4-Methylphenyl)methylbeta-D-glucopyranoside
• 190595-25-6
• FM152927
• (2R,3S,4S,5R,6R)-2-(HYDROXYMETHYL)-6-[(4-METHYLPHENYL)METHOXY]OXANE-3,4,5-TRIOL
• (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-(p-tolylmethoxy)tetrahydropyran-3,4,5-triol

• Inchi： 1S/C14H20O6/c1-8-2-4-9(5-3-8)7-19-14-13(18)12(17)11(16)10(6-15)20-14/h2-5,10-18H,6-7H2,1H3/t10-,11-,12+,13-,14-/m1/s1
• InChI Key： FASWEAILDZURBF-RKQHYHRCSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 284.126
• Monoisotopic Mass: 284.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3
• Topological Polar Surface Area: 99.4A^2

Experimental Properties

• Density: 1.36
• PSA: 99.38000
• LogP: -0.68850

Additional information on (4-Methylphenyl)methylbeta-D-glucopyranoside

(4-Methylphenyl)methyl beta-D-glucopyranoside (CAS No. 190595-25-6): A Comprehensive Scientific Overview

(4-Methylphenyl)methyl beta-D-glucopyranoside (CAS No. 190595-25-6) is a specialized glycoside compound that has garnered significant attention in pharmaceutical and biochemical research. This aryl methyl glucoside derivative is characterized by its unique structure, combining a beta-D-glucopyranosyl moiety with a 4-methylbenzyl group. The compound's molecular formula, C₁₄H₂₀O₆, and its precise stereochemical configuration make it particularly valuable for studying enzyme-substrate interactions and carbohydrate metabolism pathways.

Recent studies have highlighted the potential of (4-Methylphenyl)methyl beta-D-glucopyranoside as a biochemical probe for investigating glycosidase enzymes, which are crucial targets in drug development for metabolic disorders. Researchers are particularly interested in its application as a selective inhibitor or activity-based probe for certain classes of retaining glycosidases. The compound's aromatic aglycone portion contributes to its enhanced stability compared to simpler alkyl glycosides, making it more suitable for extended experimental protocols.

The synthesis of CAS 190595-25-6 typically involves Koenigs-Knorr glycosylation or related stereoselective glycosylation methods, ensuring the proper beta-configuration at the anomeric center. Advanced purification techniques such as preparative HPLC or recrystallization from appropriate solvent systems yield high-purity material suitable for research applications. Analytical characterization generally includes NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and polarimetry to confirm both chemical structure and optical purity.

In the context of current scientific trends, (4-Methylphenyl)methyl beta-D-glucopyranoside has become relevant to several hot research topics including glycobiology, precision medicine, and enzyme engineering. Its structural features make it a valuable tool for studying carbohydrate-protein interactions, which are fundamental to numerous biological processes such as cell signaling, immune response, and pathogen recognition. The compound's modular structure also allows for various chemical modifications, enabling researchers to explore structure-activity relationships in glycosidase inhibition.

From a drug discovery perspective, derivatives of aryl methyl glycosides like CAS 190595-25-6 are being investigated as potential therapeutic agents for conditions involving carbohydrate metabolism disorders. The 4-methylbenzyl group in particular contributes to enhanced lipophilicity, potentially improving membrane permeability compared to simpler glycosides. This property is especially valuable when designing glycosidase inhibitors that need to reach intracellular targets.

Quality control of (4-Methylphenyl)methyl beta-D-glucopyranoside requires stringent analytical protocols. Standard testing includes assessment of chromatographic purity (typically >98% by HPLC), water content (by Karl Fischer titration), and residual solvents (by GC). The compound is generally stable when stored under anhydrous conditions at controlled temperatures, though long-term stability studies recommend storage at -20°C for optimal preservation of chemical integrity.

The commercial availability of CAS 190595-25-6 has expanded in recent years due to growing research demand. Suppliers typically offer the compound in various quantities ranging from milligram-scale for preliminary studies to gram quantities for more extensive research programs. Current pricing reflects its status as a specialty chemical with complex synthesis requirements, though costs have become more competitive as synthetic methodologies have improved.

Looking forward, research applications of (4-Methylphenyl)methyl beta-D-glucopyranoside are expected to grow in several directions. These include its use as a molecular scaffold for developing glycosidase sensors, as a standard compound in analytical method development for carbohydrate analysis, and as a building block for more complex glycoconjugates. The compound's versatility ensures it will remain an important tool in the expanding field of glycoscience research.